Ergoline, 2-bromo-8-(1H-imidazolin-1-ylmethyl)-6-methyl-, (8-beta)-
Catalog No.
S13225175
CAS No.
160730-55-2
M.F
C19H21BrN4
M. Wt
385.3 g/mol
Availability
In Stock
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CAS Number
160730-55-2
Product Name
Ergoline, 2-bromo-8-(1H-imidazolin-1-ylmethyl)-6-methyl-, (8-beta)-
IUPAC Name
(6aR,9R)-5-bromo-9-(imidazol-1-ylmethyl)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
Molecular Formula
C19H21BrN4
Molecular Weight
385.3 g/mol
InChI
InChI=1S/C19H21BrN4/c1-23-9-12(10-24-6-5-21-11-24)7-14-13-3-2-4-16-18(13)15(8-17(14)23)19(20)22-16/h2-6,11-12,14,17,22H,7-10H2,1H3/t12-,14?,17-/m1/s1
InChI Key
NYGLOGCAOZGGCH-ZYFOBHMOSA-N
Canonical SMILES
CN1CC(CC2C1CC3=C(NC4=CC=CC2=C34)Br)CN5C=CN=C5
Isomeric SMILES
CN1C[C@@H](CC2[C@H]1CC3=C(NC4=CC=CC2=C34)Br)CN5C=CN=C5
XLogP3
3.4
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
1
Exact Mass
384.09496 g/mol
Monoisotopic Mass
384.09496 g/mol
Heavy Atom Count
24
Dates
Modify: 2024-08-10
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